Cas no 1261949-31-8 (4-(3-Fluoro-4-methylphenyl)-2-nitrobenzoic acid)

• Product Name: 4-(3-Fluoro-4-methylphenyl)-2-nitrobenzoic acid
• CAS No: 1261949-31-8
• MF: C₁₄H₁₀FNO₄
• MW: 275.231907367706
• MDL: MFCD18319648
• CID: 2765447
• PubChem ID: 53225566
• Update Time: 2025-04-21

4-(3-Fluoro-4-methylphenyl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00689298
• 3'-Fluoro-4'-methyl-3-nitro-[1,1'-biphenyl]-4-carboxylic acid
• MFCD18319648
• 4-(3-FLUORO-4-METHYLPHENYL)-2-NITROBENZOIC ACID
• A1-55003
• 3'-Fluoro-4'-methyl-3-nitro[1,1'-biphenyl]-4-carboxylic acid
• 1261949-31-8
• 4-(3-Fluoro-4-methylphenyl)-2-nitrobenzoic acid

• MDL： MFCD18319648
• Inchi： 1S/C14H10FNO4/c1-8-2-3-9(6-12(8)15)10-4-5-11(14(17)18)13(7-10)16(19)20/h2-7H,1H3,(H,17,18)
• InChI Key： NEAOZWXYCBLSRN-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.05938596Da
• Monoisotopic Mass: 275.05938596Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives